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Compound of Interest

Compound Name: 1,3-Butanediamine

Cat. No.: B1605388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Butanediamine, also known as 1,3-diaminobutane, is a chiral organic compound with the

chemical formula C₄H₁₂N₂.[1][2][3] It is a diamine featuring two amino groups attached to a

butane backbone.[1] This compound and its derivatives are of significant interest in various

fields, including organic synthesis and polymer chemistry, due to their utility as building blocks

for more complex molecules.[1] This technical guide provides a comprehensive overview of the

core physical properties of 1,3-butanediamine, accompanied by detailed experimental

protocols for their determination.

Core Physical Properties of 1,3-Butanediamine
The physical characteristics of 1,3-butanediamine are crucial for its handling, application in

synthesis, and for purification processes. A summary of its key physical properties is presented

in the table below.
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Physical Property Value Source(s)

Molecular Formula C₄H₁₂N₂ [1][2][3][4]

Molecular Weight 88.15 g/mol [2][4]

Appearance Colorless liquid [1]

Boiling Point 142-150 °C

Melting Point -50 °C [1]

Density 0.858 g/mL [5]

Solubility in Water Very good

Refractive Index 1.450 [5]

Flash Point 52 °C (open cup)

Vapor Pressure 0.6 kPa (at 20 °C)

Vapor Density 3.0 (air = 1)

Experimental Protocols for Determination of
Physical Properties
Accurate determination of physical properties is fundamental for the characterization of

chemical compounds. The following sections detail standard laboratory protocols for measuring

the key physical properties of liquid amines like 1,3-butanediamine.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For liquid samples like 1,3-butanediamine, this can be determined by several

methods, including distillation and the Thiele tube method.[6][7]

a) Distillation Method:

A simple distillation apparatus can be used for the purification of liquids and the simultaneous

determination of their boiling point.[7]
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Apparatus: A round-bottom flask, a distillation head with a thermometer adapter, a

condenser, a receiving flask, a heat source (heating mantle or oil bath), and boiling chips.

Procedure:

The liquid sample (at least 5 mL) is placed in the round-bottom flask with a few boiling

chips to ensure smooth boiling.

The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just

below the side arm of the distillation head to accurately measure the temperature of the

vapor that is in equilibrium with the distilling liquid.

The flask is heated gently.

As the liquid boils and the vapor condenses, the temperature is monitored.

The temperature at which a steady stream of distillate is collected is recorded as the

boiling point.

b) Thiele Tube Method:

This micro method is suitable for small sample volumes.[6]

Apparatus: A Thiele tube, a thermometer, a small test tube (Durham tube), a capillary tube

sealed at one end, a rubber band or wire for attachment, and a heat source (Bunsen burner

or oil bath).

Procedure:

A small amount of the liquid is placed in the small test tube.

The capillary tube is placed in the test tube with the open end down.

The test tube is attached to the thermometer.

The assembly is placed in the Thiele tube containing a high-boiling point liquid (e.g.,

mineral oil).
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The side arm of the Thiele tube is heated gently, which creates a convection current for

uniform heating.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

Heating is stopped, and the liquid is allowed to cool.

The temperature at which the liquid is drawn back into the capillary tube is recorded as the

boiling point.[6]

Melting Point Determination
For compounds that are solid at or near room temperature, the melting point is a key indicator

of purity. 1,3-Butanediamine has a very low melting point and would require a cryostat for

experimental determination. The general procedure for determining the melting point of an

organic solid is as follows:

Apparatus: A melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes, and a

thermometer.[8][9]

Procedure:

A small amount of the finely powdered solid is packed into a capillary tube.[9]

The capillary tube is placed in the heating block of the melting point apparatus or attached

to a thermometer in a Thiele tube.[8][9]

The sample is heated slowly (1-2 °C per minute) near the expected melting point.[9]

The temperature range from the point at which the first drop of liquid appears to the point

at which the entire sample has liquefied is recorded as the melting point range.[8] Pure

compounds typically have a sharp melting point range of 0.5-1.0 °C.[9]

Density Measurement
Density is the mass per unit volume of a substance. For liquids, it can be determined using

several methods.[10][11]
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a) Pycnometry:

This is a highly accurate method for determining the density of liquids.[10]

Apparatus: A pycnometer (a glass flask with a specific, accurately known volume), a balance,

and a temperature-controlled water bath.

Procedure:

The empty pycnometer is weighed.

It is then filled with the liquid sample and placed in a water bath to reach thermal

equilibrium.

The pycnometer is removed, dried, and weighed again.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

b) Hydrometry:

A hydrometer is a simple and direct-reading instrument for determining the density of liquids.[5]

[11]

Apparatus: A hydrometer and a graduated cylinder.

Procedure:

The liquid is poured into a graduated cylinder.

The hydrometer is gently lowered into the liquid until it floats freely.

The density is read from the scale on the hydrometer stem at the point where the surface

of the liquid meets the stem.[5]

Refractive Index Measurement
The refractive index is the ratio of the speed of light in a vacuum to its speed in a given

medium. It is a characteristic property of a substance and is useful for identification and purity
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assessment.[12][13]

Apparatus: A refractometer (e.g., an Abbe refractometer).[12][13]

Procedure:

The prism of the refractometer is cleaned with a suitable solvent (e.g., ethanol or acetone)

and a soft tissue.

A few drops of the liquid sample are placed on the prism.

The prism is closed, and the light source is adjusted.

The adjustment knob is turned until the boundary line between the light and dark fields is

sharp and centered in the crosshairs of the eyepiece.

The refractive index is read from the instrument's scale. The temperature should also be

recorded as the refractive index is temperature-dependent.[12]

Visualized Experimental Workflow
The following diagram illustrates the general workflow for determining the boiling point of a

liquid sample using the Thiele tube method.
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Start: Sample Preparation

Place liquid sample and
inverted capillary tube
in a small test tube.

Attach the test tube
to a thermometer.

Place the assembly
in a Thiele tube

containing heating oil.

Gently heat the
side arm of the

Thiele tube.

Observe for a steady
stream of bubbles from

the capillary tube.

Stop heating and
allow the apparatus

to cool.

Bubbles observed

Observe the temperature at
which the liquid is drawn

back into the capillary tube.

Record this temperature
as the boiling point.

End: Boiling Point Determined

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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